Cas no 321533-90-8 (5-(2-Chlorobenzyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 5-(2-Chlorobenzyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
• CAS No: 321533-90-8
• MF: C₁₃H₁₀ClF₃N₂OS
• MW: 334.744511127472
• MDL: MFCD00140828
• CID: 1449349
• PubChem ID: 2773471
• Update Time: 2025-08-05

5-(2-Chlorobenzyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde,5-[[(2-chlorophenyl)methyl]thio]-1-methyl-3-(trifluoromethyl)-
• 5-[(2-Chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
• 5-[(2-chlorophenyl)methylsulfanyl]-1-methyl-3-(trifluoromethyl)pyrazole-4-carbaldehyde
• SCHEMBL5340977
• 321533-90-8
• ZBYWFEYHWDELQE-UHFFFAOYSA-N
• 2F-417S
• 5-((2-Chlorobenzyl)thio)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
• MFCD00140828
• DTXSID70378480
• 5-(2-Chlorobenzylthio)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxaldehyde
• CS-0333038
• J-516037
• AKOS005069989
• 5-{[(2-chlorophenyl)methyl]sulfanyl}-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
• 5-(2-Chlorobenzyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde

• MDL： MFCD00140828
• Inchi： 1S/C13H10ClF3N2OS/c1-19-12(9(6-20)11(18-19)13(15,16)17)21-7-8-4-2-3-5-10(8)14/h2-6H,7H2,1H3
• InChI Key： ZBYWFEYHWDELQE-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CSC1=C(C=O)C(C(F)(F)F)=NN1C

Computed Properties

• Exact Mass: 334.0156
• Monoisotopic Mass: 334.0154463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 86-88°C
• Boiling Point: 426.4±45.0 °C at 760 mmHg
• Flash Point: 211.7±28.7 °C
• PSA: 34.89
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-(2-Chlorobenzyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers